Cas no 149740-12-5 (1H-Pyrazole-4-carboxylicacid, 3-(2-chlorophenyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 3-(2-chlorophenyl)-, ethyl ester
• CAS No: 149740-12-5
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 100102
• PubChem ID: 22916479
• Update Time: 2025-04-18

1H-Pyrazole-4-carboxylicacid, 3-(2-chlorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3-(2-chlorophenyl)-, ethyl ester
• ethyl 5-(2-chlorophenyl)-1H-pyrazole-4-carboxylate
• ETHYL-3-(2-CHLOROPHENYL)-PYRAZOLE-4-CARBOXYLATE
• ACMC-20n5t9
• AG-D-96053
• CTK4C6343
• ethyl 3-(2-chlorophenyl)pyrazole-4-carboxylate
• FT-0080573
• KB-201467
• SureCN950472
• AKOS027382780
• MFCD08443889
• TQP1132
• SCHEMBL950472
• FT-0650903
• 149740-12-5
• DTXSID90628898
• ethyl 3-(2-chlorophenyl)-1H-pyrazole-4-carboxylate
• ZFWYGJHOZGPPJW-UHFFFAOYSA-N

• Inchi： 1S/C12H11ClN2O2/c1-2-17-12(16)9-7-14-15-11(9)8-5-3-4-6-10(8)13/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： ZFWYGJHOZGPPJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=C(C(=O)OCC)C=NN1

Computed Properties

• Exact Mass: 250.05100
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 434.4±35.0 °C at 760 mmHg
• Flash Point: 67.9±13.0 °C
• Refractive Index: 1.586
• PSA: 54.98000
• LogP: 2.90680

1H-Pyrazole-4-carboxylicacid, 3-(2-chlorophenyl)-, ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃